2-[(4-bromophenyl)sulfonyl]-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “2-[(4-bromophenyl)sulfonyl]-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide” is a chemical compound with a complex structure . It contains a bromophenyl group, a trifluoromethyl group, and a thiadiazol group .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For example, the synthesis of tipranavir, a compound containing a similar trifluoromethylpyridine-2-sulfonyl chloride group, was achieved using a chiral auxiliary .Molecular Structure Analysis
The molecular structure of this compound is complex, containing several functional groups including a bromophenyl group, a sulfonyl group, a trifluoromethyl group, and a thiadiazol group .Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Researchers have synthesized new heterocyclic compounds incorporating a sulfamoyl moiety, aiming for antimicrobial applications. These compounds were prepared via versatile synthetic routes, leading to derivatives with promising antibacterial and antifungal activities. The study represents a foundational approach to developing new antimicrobials based on sulfonamide chemistry, highlighting the potential of such compounds in addressing resistance issues in infectious diseases (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).
Modification with Fluorine-containing Heterocycles
Another study proposed the modification of acetazolamide, a medical product, by incorporating fluorine-containing heterocycles. This modification aims to yield heterocyclic compounds with enhanced properties, possibly offering new avenues for drug development and the study of fluorine's effects on biological activity (Sokolov & Aksinenko, 2012).
Antimicrobial Activity and Quantum Calculations
The synthesis of novel sulfonamide derivatives and their evaluation for antimicrobial activity were explored. The compounds exhibited good antimicrobial properties, with some showing high activity against several strains. Theoretical calculations complemented the experimental findings, providing insights into the structure-activity relationships (Fahim & Ismael, 2019).
Glutaminase Inhibitors for Cancer Therapy
Research into bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors showcases the compound's potential in cancer therapy. These inhibitors could attenuate the growth of cancer cells, offering a new strategy for targeting cancer metabolism (Shukla et al., 2012).
Cytotoxic Activity Against Cancer Cells
The synthesis of new sulfonamide derivatives with various moieties has been explored for their cytotoxic activity against cancer cell lines. Some compounds demonstrated potent activity, indicating the potential for developing new anticancer agents based on this scaffold (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).
properties
IUPAC Name |
2-(4-bromophenyl)sulfonyl-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrF3N3O3S2/c12-6-1-3-7(4-2-6)23(20,21)5-8(19)16-10-18-17-9(22-10)11(13,14)15/h1-4H,5H2,(H,16,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GVRHSCBFRBVUHA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)CC(=O)NC2=NN=C(S2)C(F)(F)F)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrF3N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.